Cas no 1361750-48-2 ((2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid)
(2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid
-
- Inchi: 1S/C14H9Cl2FO2/c15-9-2-3-12(16)10(7-9)11-5-8(6-14(18)19)1-4-13(11)17/h1-5,7H,6H2,(H,18,19)
- InChI Key: IIWDAAFPUXKNSS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C1=C(C=CC(CC(=O)O)=C1)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 327
- XLogP3: 4.4
- Topological Polar Surface Area: 37.3
(2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011008127-250mg |
(2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid |
1361750-48-2 | 97% | 250mg |
489.60 USD | 2021-07-05 | |
| Alichem | A011008127-500mg |
(2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid |
1361750-48-2 | 97% | 500mg |
806.85 USD | 2021-07-05 | |
| Alichem | A011008127-1g |
(2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid |
1361750-48-2 | 97% | 1g |
1,490.00 USD | 2021-07-05 |
(2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on (2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid
(2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid (CAS No. 1361750-48-2)
(2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid (CAS No. 1361750-48-2) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 2',5'-dichloro and 6-fluoro substitutions on the biphenyl ring, exhibits a range of biological activities that make it a valuable candidate for drug development.
The chemical structure of (2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid is composed of a biphenyl core with specific halogen substitutions and an acetic acid moiety. The presence of these functional groups imparts distinct properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These characteristics are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.
Recent studies have highlighted the potential of (2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This makes it a promising lead compound for the development of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).
In addition to its anti-inflammatory properties, (2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid has shown potential in cancer research. Studies have indicated that this compound can selectively target and inhibit certain cancer cell lines, particularly those resistant to conventional therapies. The mechanism of action involves modulating key signaling pathways that regulate cell proliferation and apoptosis. This dual functionality—anti-inflammatory and anti-cancer—positions (2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid as a multifaceted therapeutic agent with broad clinical applications.
The synthesis of (2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid has been optimized through various methodologies, including transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution. These synthetic routes not only enhance the yield and purity of the final product but also provide flexibility in introducing additional functional groups for further structural modifications. Such modifications can be crucial for fine-tuning the pharmacological properties of the compound to meet specific therapeutic needs.
Clinical trials involving derivatives of (2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid have shown promising results, with several compounds advancing to Phase II and III trials. These trials have focused on evaluating the safety, efficacy, and tolerability of these derivatives in human subjects. Preliminary data suggest that these compounds exhibit favorable pharmacokinetic profiles and minimal side effects, making them attractive candidates for further development.
Beyond its direct therapeutic applications, (2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid serves as an important building block in the synthesis of more complex molecules. Its unique structural features make it a valuable intermediate in the production of advanced pharmaceuticals, agrochemicals, and materials science applications. The ability to introduce multiple functional groups onto the biphenyl core allows for the creation of a diverse array of compounds with tailored properties.
In conclusion, (2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid (CAS No. 1361750-48-2) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its biological activities, positions it as a valuable lead compound for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various fields, making it an exciting area of study for scientists and researchers worldwide.
1361750-48-2 ((2',5'-Dichloro-6-fluoro-biphenyl-3-yl)-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)